![molecular formula C21H26N2O3 B5510080 4-[4-(dimethylamino)phenyl]-6,7-diethoxy-3,4-dihydro-2(1H)-quinolinone](/img/structure/B5510080.png)
4-[4-(dimethylamino)phenyl]-6,7-diethoxy-3,4-dihydro-2(1H)-quinolinone
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Overview
Description
Synthesis Analysis
The synthesis of similar quinolinone compounds involves several steps, including cyclization and substitution reactions. Fatma et al. (2015) detailed the synthesis of a closely related compound, 2-amino-4-(4-(dimethylamino)phenyl)-5-oxo-6-phenyl-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile, using spectral analysis (FT-IR, 1H NMR, 13C NMR, UV–visible spectroscopy) and mass spectral analysis (Fatma, Bishnoi, & Verma, 2015).
Molecular Structure Analysis
The molecular structure of quinolinone derivatives, including those similar to the compound , has been examined through various computational methods. Wazzan et al. (2016) performed a detailed analysis using DFT calculations, providing insights into the structural parameters, spectroscopic characterization, and molecular interactions (Wazzan, Al-Qurashi, & Faidallah, 2016).
Chemical Reactions and Properties
The chemical reactivity and properties of quinolinone derivatives have been a subject of interest. For example, Fatma et al. (2015) explored the chemical reactivity and thermodynamic properties of a quinolinone derivative, contributing valuable information about its reactivity descriptors and potential reaction sites (Fatma, Bishnoi, & Verma, 2015).
Physical Properties Analysis
The physical properties of quinolinones, including their optical behavior, have been analyzed using various techniques. For instance, the study by Wazzan et al. (2016) provides insights into the absorption and emission spectra, contributing to the understanding of the physical characteristics of these compounds (Wazzan, Al-Qurashi, & Faidallah, 2016).
Scientific Research Applications
Organic Synthesis and Derivative Studies
Synthesis of Dibenzo[b,h][1,6]naphthyridin-5,6-diones : This study presents a general method for synthesizing 3-(3',3'-dimethylallyl)-4hydroxy-2-quinolinones, serving as precursors to pyrano alkaloids, highlighting the compound's utility in synthesizing complex organic molecules (Sekar & Prasad, 1999).
Anticancer Agents : A series of coumarin and quinolinone-3-aminoamide derivatives, including our compound of interest, was synthesized and evaluated for its potency in inhibiting cancer cell growth, demonstrating the compound's relevance in developing potential therapeutic agents (Matiadis et al., 2013).
Optical and Material Applications
Optical Nonlinearities : Donor-acceptor molecules featuring the compound exhibit powerful third-order optical nonlinearities, making them candidates for applications in optical technologies (Chemical Communications, 2005).
Corrosion Inhibition : Novel quinoline derivatives, including our compound, have been evaluated for their effectiveness as green corrosion inhibitors for mild steel in acidic media, showcasing the compound's potential in industrial applications (Singh, Srivastava, & Quraishi, 2016).
Mechanism of Action
properties
IUPAC Name |
4-[4-(dimethylamino)phenyl]-6,7-diethoxy-3,4-dihydro-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-5-25-19-11-17-16(14-7-9-15(10-8-14)23(3)4)12-21(24)22-18(17)13-20(19)26-6-2/h7-11,13,16H,5-6,12H2,1-4H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGFRIJFZWHUVIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C2C(=C1)C(CC(=O)N2)C3=CC=C(C=C3)N(C)C)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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